5-Methyl-4-(trifluoromethyl)pyridazin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Methyl-4-(trifluoromethyl)pyridazin-3-amine is a chemical compound with the CAS Number: 2418692-72-3 . It has a molecular weight of 177.13 . The IUPAC name for this compound is 5-methyl-4-(trifluoromethyl)pyridazin-3-amine .
Molecular Structure Analysis
The InChI code for 5-Methyl-4-(trifluoromethyl)pyridazin-3-amine is 1S/C6H6F3N3/c1-3-2-11-12-5(10)4(3)6(7,8)9/h2H,1H3,(H2,10,12) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
5-Methyl-4-(trifluoromethyl)pyridazin-3-amine is a powder at room temperature .Scientific Research Applications
Pharmacological Activities
Pyridazinone, a derivative of pyridazine, has been found to exhibit a wide range of pharmacological activities . The pyridazine derivatives, including “5-Methyl-4-(trifluoromethyl)pyridazin-3-amine”, have been described in a large number of research articles and patents, and several drugs based on its nucleus have come into light .
Cardiovascular Drugs
Pyridazinone was initially exploited in search of cardiovascular drugs . It has been associated with a variety of approaches in drug design .
Agrochemicals
Another application of pyridazinone is its use in agrochemicals . This nucleus is also known as the “wonder nucleus” as it has given many compounds with a varied range of pharmacodynamic profile .
Antimicrobial Properties
A substantial number of pyridazinones have been reported to possess antimicrobial properties . This suggests that “5-Methyl-4-(trifluoromethyl)pyridazin-3-amine” could potentially be used in the development of antimicrobial drugs.
Antitubercular Properties
In addition to antimicrobial properties, pyridazinones have also been reported to possess antitubercular properties . This indicates another potential application of “5-Methyl-4-(trifluoromethyl)pyridazin-3-amine” in the field of medicine.
Analgesic Properties
Pyridazinones have been reported to possess analgesic properties . This suggests that “5-Methyl-4-(trifluoromethyl)pyridazin-3-amine” could potentially be used in the development of pain relief drugs.
Safety and Hazards
properties
IUPAC Name |
5-methyl-4-(trifluoromethyl)pyridazin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3/c1-3-2-11-12-5(10)4(3)6(7,8)9/h2H,1H3,(H2,10,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGSKBGPEJDGRZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=NC(=C1C(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F3N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-4-(trifluoromethyl)pyridazin-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.